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Compound of Interest
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Cat. No.: B1245508

An In-Depth Technical Guide to the Fundamental Nuclear Properties of Aluminum-27

This technical guide provides a comprehensive overview of the fundamental nuclear properties
of Aluminum-27 (3’Al). It is intended for researchers, scientists, and professionals in drug
development who require a detailed understanding of this stable isotope. The content herein
summarizes key quantitative data in structured tables, outlines the experimental methodologies
for determining these properties, and includes visualizations to illustrate complex concepts,
adhering to the specified technical requirements.

Core Nuclear Properties of Aluminum-27

Aluminum-27 is the only stable isotope of aluminum, accounting for nearly 100% of its natural
abundance.[1][2][3] It is @ mononuclidic element, meaning its standard atomic weight is
determined entirely by the mass of this single isotope.[3] The nucleus of 2’Al consists of 13
protons and 14 neutrons.[4][5] A summary of its fundamental nuclear properties is presented in
Table 1.
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Property Symbol Value Units
Atomic Number V4 13
Mass Number A 27
Number of Neutrons N 14
Isotopic Abundance - 100 %
Atomic Mass Ma 26.9815385(7) u
Nuclear Spin & Parity I"TT 5/2+
Magnetic Dipole

U +3.64070(2) N
Moment
Electric Quadrupole

Q +0.1466(10) barn
Moment
Mass Excess A -17.19678 MeV
Binding Energy BE 224.95183284 MeV
Binding Ener er

g v BE/A 8.33154936 MeV

Nucleon
Decay Mode - Stable

Table 1: Summary of Fundamental Nuclear Properties of Aluminum-27. Data compiled from
multiple sources.[4][6][7][8][9] The values for the magnetic dipole and electric quadrupole
moments are the recommended values from the IAEA-NDS.[8]

Experimental Determination of Nuclear Properties

The characterization of the nuclear properties of 2’Al is accomplished through a variety of
sophisticated experimental techniques. The following sections detail the methodologies for
determining key parameters.

Mass Spectrometry for Isotopic Abundance and Atomic
Mass

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1245508?utm_src=pdf-body
https://www.chemlin.org/isotope/aluminium-27
https://chem.ch.huji.ac.il/nmr/techniques/1d/row3/al.html
https://atom.kaeri.re.kr/cgi-bin/nuclide?nuc=Al27
https://www-nds.iaea.org/nuclearmoments/isotope_measurement_results.php?A=27&Z=13
https://periodictable.com/Isotopes/013.27/index.html
https://www-nds.iaea.org/nuclearmoments/isotope_measurement_results.php?A=27&Z=13
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Mass spectrometry is a fundamental technique used to determine the atomic mass and relative
abundance of isotopes. The discovery of 2’Al was first reported by F. W. Aston in 1922 using a
mass spectrometer.[4]

Methodology:

« lonization: A sample of aluminum is vaporized and then ionized, typically by electron impact,
to create positively charged ions.

» Acceleration: The ions are accelerated by an electric field to a high, constant kinetic energy.

o Deflection: The accelerated ions then enter a magnetic field that is perpendicular to their
direction of travel. The magnetic field exerts a force on the ions, causing them to follow a
curved path. The radius of this path is dependent on the mass-to-charge ratio (m/z) of the

ion.

» Detection: A detector, such as an electron multiplier or a Faraday cup, is positioned to
measure the number of ions at different deflection radii. Since 2’Al is the only stable isotope,
a single peak is observed, confirming its 100% natural abundance.[1][2] The precise position
of the peak allows for a highly accurate determination of its atomic mass.
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Workflow for Mass Spectrometry
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Figure 1. Experimental workflow for determining isotopic mass and abundance via mass
spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique that exploits the
magnetic properties of atomic nuclei. It is the primary method for determining the nuclear spin,
magnetic dipole moment, and electric quadrupole moment. Aluminum-27 has a nuclear spin of
| = 5/2, making it an NMR-active nucleus.[4][6][10]
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Methodology:

o Sample Placement: A sample containing aluminum is placed in a strong, uniform external
magnetic field (Bo). This field causes the nuclear magnetic moments of the 2’Al atoms to
align in specific quantized orientations, creating distinct energy levels.

o Radiofrequency Pulse: A pulse of radiofrequency (RF) radiation is applied to the sample.
When the frequency of the RF pulse matches the energy difference between the spin states
(the Larmor frequency), the nuclei absorb energy and transition to a higher energy state.

o Relaxation and Detection: When the RF pulse is turned off, the excited nuclei relax back to
their lower energy states, emitting an RF signal. This signal is detected by a sensitive
receiver.

o Data Analysis:

o Nuclear Spin (I): The number of spin states (21 + 1) influences the NMR spectrum, which
for 1=5/2 allows for the determination of the spin.

o Magnetic Dipole Moment (1): The precise resonance frequency is directly proportional to
the strength of the magnetic dipole moment. By measuring the frequency in a known
magnetic field, u can be calculated with high precision.[8]

o Electric Quadrupole Moment (Q): As a quadrupolar nucleus (I > 1/2), the charge
distribution of 2’Al is not perfectly spherical.[6] This non-spherical charge distribution
interacts with local electric field gradients in the sample, causing a broadening of the NMR
signal.[6] The magnitude of this broadening is related to the electric quadrupole moment,
allowing for its determination.[4][11] The nuclide is considered to have a very sensitive
quadrupolar nucleus, which is suitable for 2?Al NMR spectroscopy.[4]

Calculation of Binding Energy

The nuclear binding energy is the energy required to disassemble a nucleus into its constituent
protons and neutrons. It is a direct measure of the stability of the nucleus and is calculated
from the mass defect (Am).

Methodology:
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o Mass Defect Calculation: The mass defect is the difference between the actual mass of the
27Al atom and the sum of the masses of its individual components (13 protons, 14 neutrons,
and 13 electrons).[12]

o Am=[(Z*mp)+ (N *mn)]-m_nucleus

o Where:

Z = number of protons (13)

N = number of neutrons (14)

mp = mass of a proton

mn = mass of a neutron

m_nucleus = measured mass of the 2’Al nucleus

e Energy Conversion: The mass defect is converted into energy using Einstein's mass-energy
equivalence principle, E = mc2.[12] A common conversion factor used in nuclear physics is 1
atomic mass unit (u) = 931.5 MeV/c2.[13]

o Binding Energy (MeV) = Am (u) * 931.5 MeV/u

e Binding Energy per Nucleon: To compare the stability of different nuclei, the total binding
energy is divided by the total number of nucleons (mass number, A). For 27Al, this value is
approximately 8.33 MeV, indicating a tightly bound and stable nucleus.[4][13]

Nuclear Structure and the Shell Model

The nuclear shell model is a theoretical framework used to describe the structure of the
nucleus in terms of energy levels, or shells, analogous to the electron shells in atoms.[14]
According to this model, protons and neutrons occupy distinct quantized energy levels. Nuclei
with filled shells exhibit exceptional stability.

For Aluminum-27, with 13 protons and 14 neutrons, the shell model configuration is as follows:
[14]
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e Protons (13): (1s1/2)?, (1ps3/2)?, (1p1/2)?, (1ds/2)>
¢ Neutrons (14): (1s1/2)?, (1ps/2)*, (1p2/2)?, (1ds/2)®

The model predicts that the 13 protons fill the lower energy shells, with the last five protons
occupying the 1ds/> subshell. The 14 neutrons completely fill the 1ds/> subshell. The spin and
parity of the nucleus are determined by the unpaired nucleons. In the case of 2’Al, the unpaired
proton in the 1ds/z shell is predicted to give a nuclear spin of 5/2 and positive parity, which is in

excellent agreement with the experimentally observed value of 5/2+.[4][7]
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Figure 2. Nuclear shell model configuration for Aluminum-27. Filled shells are green; partially
filled are blue.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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